molecular formula C8H6F3N3 B1293762 5-(Trifluoromethyl)-1H-indazol-3-amine CAS No. 2250-53-5

5-(Trifluoromethyl)-1H-indazol-3-amine

Cat. No. B1293762
CAS RN: 2250-53-5
M. Wt: 201.15 g/mol
InChI Key: ZXZTZRVCWTWKCH-UHFFFAOYSA-N
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Description

Trifluoromethyl compounds are known for their abundance in pharmaceuticals, agrochemicals, and materials due to the enhanced lipophilicity, metabolic stability, and pharmacokinetic properties of organofluorides . Indazole derivatives are also widely used in medicinal chemistry due to their diverse biological activities.


Synthesis Analysis

The synthesis of trifluoromethyl compounds has seen significant advances in recent years. For instance, a general method for the synthesis of 5-(trifluoromethyl)isoxazoles by denitrogenative cyclization of vinyl azides with trifluoroacetic anhydride in the presence of NEt3 has been described .


Molecular Structure Analysis

The molecular structure of trifluoromethyl compounds can be analyzed using various spectroscopic techniques. For example, a DFT study on the electronic properties, spectroscopic profile, and biological activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with anticancer properties has been performed .


Chemical Reactions Analysis

Trifluoromethyl groups can participate in various chemical reactions. For instance, amination of PE samples characterized by a complex surface chemistry and structure has been reported .


Physical And Chemical Properties Analysis

The physical and chemical properties of trifluoromethyl compounds can be influenced by the presence of the trifluoromethyl group. This group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials .

Scientific Research Applications

Drug Development

The trifluoromethyl group is a common feature in many FDA-approved drugs . It’s been found that most of these compounds exhibit numerous pharmacological activities . Therefore, “5-(Trifluoromethyl)-1H-indazol-3-amine” could potentially be used in the development of new drugs.

Antimicrobial Activity

Research has shown that certain molecules containing the trifluoromethyl group have promising antimicrobial activity . This suggests that “5-(Trifluoromethyl)-1H-indazol-3-amine” could be used in the development of new antimicrobial agents.

Antifungal Activity

In addition to its antimicrobial properties, the trifluoromethyl group has also been found to have antifungal activity . This could make “5-(Trifluoromethyl)-1H-indazol-3-amine” a valuable compound in the fight against fungal infections.

Anti-Cancer Research

Studies have shown that incorporating the trifluoromethyl group into certain molecules can lead to compounds with promising anti-cancer activities. This suggests that “5-(Trifluoromethyl)-1H-indazol-3-amine” could potentially be used in cancer research.

Suzuki-Miyaura Couplings

The trifluoromethyl group can participate in chemical reactions called Suzuki-Miyaura couplings. This means that “5-(Trifluoromethyl)-1H-indazol-3-amine” could be used in these types of reactions, which are commonly used in organic chemistry to create carbon-carbon bonds.

Synthesis of Other Compounds

The trifluoromethyl group is often used in the synthesis of other compounds . Therefore, “5-(Trifluoromethyl)-1H-indazol-3-amine” could be used as a starting material in the synthesis of a wide range of other compounds.

Safety and Hazards

The safety and hazards associated with trifluoromethyl compounds can vary depending on the specific compound. For instance, some compounds are considered hazardous by the 2012 OSHA Hazard Communication Standard .

Future Directions

The field of trifluoromethylation reactions is expected to see further improvements, enriching the community towards further development of agrochemical drugs .

properties

IUPAC Name

5-(trifluoromethyl)-1H-indazol-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6F3N3/c9-8(10,11)4-1-2-6-5(3-4)7(12)14-13-6/h1-3H,(H3,12,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZXZTZRVCWTWKCH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1C(F)(F)F)C(=NN2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6F3N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60177025
Record name 1H-Indazol-3-amine, 5-(trifluoromethyl)- (9CI)
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Molecular Weight

201.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(Trifluoromethyl)-1H-indazol-3-amine

CAS RN

2250-53-5
Record name 5-(Trifluoromethyl)-1H-indazol-3-amine
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Record name Bay-H-1127
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Record name 1H-Indazol-3-amine, 5-(trifluoromethyl)- (9CI)
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Record name 2250-53-5
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Synthesis routes and methods I

Procedure details

2-Fluoro-5-trifluoromethyl-benzonitrile (2.66 g) was dissolved in n-BuOH (51 ml) prior to the addition of NH2NH2.H2O (1.02 ml). The solution was heated to reflux for 30 min. After cooling to rt, the solution was concentrated and CH2Cl2 was added. The organic layer was washed with H2O, brine, dried, filtered, and concentrated in high vacuum to give 5-trifluoromethyl-1H-indazol-3-ylamine (2.25 g): 1H NMR (DMSO, δppm, 300 mHz) 5.70 (s, br, 2H), 7.40 (dd, 2H), 8.20 (s, 1H), 11.90 (s, br, 1H).
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2.66 g
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51 mL
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1.02 mL
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Synthesis routes and methods II

Procedure details

A solution of 8.0 g. of 2-bromo-5-trifluoromethylbenzonitrile, 3 ml. of 95% hydrazine and 40 ml. of ethanol is kept at 45°-50° C. for 30 hours. The solution is evaporated to dryness. The residue is treated with 100 ml. of 2 N hydrochloric acid, then stirred and heated to 95° C. On cooling the aqueous layer is decanted off and treated with sodium acetate to near neutrality. The precipitate is isolated by filtration and recrystallized from benzene to yield 3-amino-5-trifluoromethylindazole, M.P. 122°-123° C.
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Synthesis routes and methods III

Procedure details

Analogously to Example 46, 0.05 mol of 3-amino-5-trifluoromethylindazole and 0.05 mol of ethyl isocyanate in 100 ml of pyridine give 3-amino-5-trifluoromethylindazole-1-carboxylic acid ethylamide (melting point: 131°-132° C; 47% of theory) in 1 hour at 10°-15° C.
Name
3-amino-5-trifluoromethylindazole-1-carboxylic acid ethylamide
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100 mL
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Synthesis routes and methods IV

Procedure details

Analogously to Example 1, 0.1 mol of 3-amino-5trifluoromethyl-indazole in 50 ml of pyrocarbonic acid dimethyl ester gives 3-amino-5-trifluoromethylindazole-indazole-2-carboxylic acid methyl ester (melting point: 164°-165° C; 64% of theory) in 2 hours at 50° C.
Name
3-amino-5-trifluoromethylindazole indazole-2-carboxylic acid methyl ester
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50 mL
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Synthesis routes and methods V

Procedure details

Into a 50 mL round-bottom flask, was placed a solution of 3-chloro-6-(trifluoromethyl)picolinonitrile (as prepared in the previous step, 200 mg, 0.97 mmol, 1.00 equiv) in ethanol (15 mL) and NH2NH2.H2O (145 mg, 2.90 mmol, 3.00 equiv). The reaction mixture was stirred overnight at 90° C. The resulting mixture was concentrated under vacuum and purified by silica gel column chromatography with dichloromethane/methanol (100:1) to give 5-(trifluoromethyl)-1H-indazol-3-amine as a yellow solid. LC-MS-(ES, m/z) 203[M+H]
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Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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